Cas no 1289063-02-0 (2-(dimethylamino)-6-(propan-2-yloxy)pyridine-3-carbaldehyde)

• Product name: 2-(dimethylamino)-6-(propan-2-yloxy)pyridine-3-carbaldehyde
• CAS No: 1289063-02-0
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• MDL: MFCD32711270
• CID: 5463422
• PubChem ID: 155819942

2-(dimethylamino)-6-(propan-2-yloxy)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Dimethylamino)-6-propan-2-yloxypyridine-3-carbaldehyde
• Z4581545488
• 2-(dimethylamino)-6-(propan-2-yloxy)pyridine-3-carbaldehyde
• 2-(Dimethylamino)-6-(1-methylethoxy)-3-pyridinecarboxaldehyde

• MDL： MFCD32711270
• Inchi： 1S/C11H16N2O2/c1-8(2)15-10-6-5-9(7-14)11(12-10)13(3)4/h5-8H,1-4H3
• InChI Key： JYOYHVNTHKVBSV-UHFFFAOYSA-N
• SMILES： O(C1=CC=C(C=O)C(=N1)N(C)C)C(C)C

Computed Properties

• Exact Mass: 208.121177757 g/mol
• Monoisotopic Mass: 208.121177757 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4
• XLogP3: 1.9
• Molecular Weight: 208.26

Additional information on 2-(dimethylamino)-6-(propan-2-yloxy)pyridine-3-carbaldehyde

Latest Research Insights on 2-(dimethylamino)-6-(propan-2-yloxy)pyridine-3-carbaldehyde (CAS: 1289063-02-0)

2-(Dimethylamino)-6-(propan-2-yloxy)pyridine-3-carbaldehyde (CAS: 1289063-02-0) is a pyridine derivative that has garnered significant attention in recent chemical and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents. Recent studies have explored its potential applications in drug discovery, focusing on its unique chemical properties and reactivity.

One of the most notable advancements in the research of this compound is its role in the synthesis of kinase inhibitors. Kinases are critical targets in the treatment of cancers and inflammatory diseases, and the structural features of 2-(dimethylamino)-6-(propan-2-yloxy)pyridine-3-carbaldehyde make it a valuable scaffold for designing selective inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of ATP-competitive inhibitors targeting specific oncogenic kinases, with promising results in preclinical models.

In addition to its applications in kinase inhibition, this compound has also been investigated for its potential in antimicrobial drug development. Researchers have synthesized derivatives of 2-(dimethylamino)-6-(propan-2-yloxy)pyridine-3-carbaldehyde and evaluated their efficacy against resistant bacterial strains. A recent study highlighted its potent activity against Staphylococcus aureus and Escherichia coli, suggesting its potential as a lead compound for novel antibiotics.

The synthetic pathways for 2-(dimethylamino)-6-(propan-2-yloxy)pyridine-3-carbaldehyde have also been optimized in recent years. Advances in green chemistry have led to more efficient and environmentally friendly methods for its production, reducing the reliance on hazardous reagents and improving yields. These developments are crucial for scaling up production in pharmaceutical manufacturing.

Looking ahead, the versatility of 2-(dimethylamino)-6-(propan-2-yloxy)pyridine-3-carbaldehyde continues to inspire new research directions. Its potential in drug discovery, coupled with ongoing improvements in synthetic methodologies, positions it as a compound of enduring interest in the chemical and pharmaceutical industries. Future studies are expected to further explore its applications in targeted therapies and combination treatments, addressing unmet medical needs.